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Compound of Interest

Compound Name: Perilloxin

Cat. No.: B150070 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perilloxin, a naturally occurring

prenylated 3-benzoxepin derivative. The document details its origin, chemical properties,

biological activity, and the experimental methodologies used for its characterization. This guide

is intended for researchers, scientists, and professionals in the field of drug development who

are interested in natural product pharmacology and the exploration of novel anti-inflammatory

agents.

Introduction
Perilloxin is a natural compound isolated from the stems of Perilla frutescens var. acuta, a

plant with a long history of use in traditional Chinese medicine.[1] Structurally, it belongs to the

class of prenylated 3-benzoxepin derivatives.[1] The core of its biological activity, as identified

through bioassay-guided fractionation, is its inhibitory effect on cyclooxygenase-1 (COX-1), a

key enzyme in the inflammatory pathway.[1] This guide synthesizes the available scientific data

on Perilloxin, presenting it in a structured format for easy reference and application in a

research and development setting.

Chemical and Physical Properties
Perilloxin is characterized by a specific chemical structure and molecular formula. Along with

Perilloxin, a related compound, Dehydroperilloxin, was also isolated from the same plant

source.[1]
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Property Perilloxin Dehydroperilloxin

Systematic Name

(-)-(R)-5-methoxy-2,3-

dihydrofuro[2,3-g]

[2]benzoxepin

5-methoxyfuro[2,3-

g]benzoxepin

Molecular Formula C₁₆H₁₈O₄ C₁₆H₁₆O₄

Natural Source
Stems of Perilla frutescens var.

acuta

Stems of Perilla frutescens var.

acuta

Compound Class
Prenylated 3-benzoxepin

derivative

Prenylated 3-benzoxepin

derivative

Biological Activity: Cyclooxygenase-1 Inhibition
The primary reported biological activity of Perilloxin is the inhibition of cyclooxygenase-1

(COX-1). COX-1 is a constitutive enzyme that plays a role in various physiological processes,

including the production of prostaglandins which are mediators of inflammation. The inhibitory

potency of Perilloxin and its analogue, Dehydroperilloxin, was determined through in vitro

assays.

Compound Target IC₅₀ Value (µM)

Perilloxin Cyclooxygenase-1 (COX-1) 23.2

Dehydroperilloxin Cyclooxygenase-1 (COX-1) 30.4

The inhibitory activity of these compounds suggests their potential as anti-inflammatory agents.

Experimental Protocols
Perilloxin was isolated from the dichloromethane extract of the stems of Perilla frutescens var.

acuta using a bioassay-guided fractionation approach. The process was monitored by an in

vitro cyclooxygenase-1 inhibition test. While the exact, detailed protocol for the isolation of

Perilloxin is not fully available, a general workflow can be inferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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